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Introduction
1-Phenethyl-4-propionyloxypiperidine, also known as 1-P-4-POP or 1-phenethylpiperidin-4-

yl propionate, is a compound of significant interest in forensic chemistry due to its association

with the illicit synthesis of fentanyl.[1][2] While structurally similar to opioids, it is primarily

recognized as a byproduct and impurity in clandestinely produced fentanyl, a potent synthetic

opioid that has been a major contributor to the ongoing opioid crisis. The detection and

characterization of such impurities are crucial for law enforcement and forensic laboratories as

they can provide valuable intelligence regarding the synthetic route employed, potentially

linking different drug seizures and identifying manufacturing trends. This technical guide

provides a comprehensive overview of the chemical properties, synthesis, analytical

characterization, and forensic significance of 1-Phenethyl-4-propionyloxypiperidine for

researchers, scientists, and drug development professionals.
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1-Phenethyl-4-propionyloxypiperidine is a piperidine derivative with a phenethyl group

attached to the nitrogen atom and a propionyloxy group at the 4-position. Its key chemical and

physical properties are summarized in the table below.

Property Value Reference

IUPAC Name
[1-(2-phenylethyl)piperidin-4-yl]

propanoate
[3]

Synonyms

1-P-4-POP, 1-

Phenethylpiperidin-4-yl

propionate

[1][2]

CAS Number 1462260-87-2 [2][3]

Molecular Formula C₁₆H₂₃NO₂ [2][3]

Molecular Weight 261.36 g/mol [3]

Appearance
Not explicitly stated, but likely

an oil or solid

Solubility Soluble in methanol [2]

Synthesis and Formation as a Byproduct
1-Phenethyl-4-propionyloxypiperidine is not a target molecule in clandestine fentanyl

synthesis but rather an impurity that can arise from specific reaction conditions and the purity of

precursors. Its presence is often indicative of incomplete reactions or side reactions occurring

during the synthesis of fentanyl, particularly via the Siegfried and Janssen routes.

The Siegfried route for fentanyl synthesis involves the reductive amination of N-phenethyl-4-

piperidone (NPP) with aniline to produce 4-anilino-N-phenethylpiperidine (4-ANPP), which is

then acylated with propionyl chloride or propionic anhydride to yield fentanyl.

The Janssen route, the original synthesis, involves the reaction of N-benzyl-4-piperidone with

aniline, followed by reduction, acylation, debenzylation, and finally N-phenethylation.
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Plausible Formation Mechanism of 1-Phenethyl-4-
propionyloxypiperidine
The formation of 1-P-4-POP likely occurs as a side reaction during the acylation step of

fentanyl synthesis, particularly in the Siegfried route. If the starting material, 4-anilino-N-

phenethylpiperidine (4-ANPP), contains unreacted N-phenethyl-4-piperidinol (NPP-OH), or if

NPP is not fully converted to 4-ANPP and is subsequently reduced to NPP-OH, this alcohol can

be acylated by the propionylating agent (propionyl chloride or propionic anhydride) intended for

the secondary amine of 4-ANPP.

Proposed Reaction:

N-phenethyl-4-piperidinol + Propionyl Chloride → 1-Phenethyl-4-propionyloxypiperidine +

HCl

Fentanyl Synthesis (Siegfried Route)

Byproduct Formation

N-Phenethyl-4-piperidone (NPP)

4-Anilino-N-phenethylpiperidine (4-ANPP)

Reductive Amination

Aniline

Fentanyl

Acylation

Propionyl Chloride

Propionyl ChlorideN-Phenethyl-4-piperidinol (NPP-OH)
(from incomplete reaction or reduction of NPP)

1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP)

Acylation Side-Reaction
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Plausible formation of 1-P-4-POP during fentanyl synthesis.

Analytical Characterization
The identification of 1-Phenethyl-4-propionyloxypiperidine in seized drug samples is

typically achieved using chromatographic techniques coupled with mass spectrometry.

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation: A small amount of the seized material is dissolved in a suitable organic

solvent, such as methanol or acetonitrile. The solution is then diluted to an appropriate

concentration for GC-MS analysis.

GC Conditions:

Column: A non-polar capillary column, such as one with a 5% phenyl methylpolysiloxane

stationary phase (e.g., HP-5ms or equivalent), is commonly used.

Injector: Split/splitless injector, typically operated in split mode to handle high

concentration samples. Injector temperature is usually set around 250-280 °C.

Oven Program: A temperature gradient is employed to separate the components of the

mixture. A typical program might start at a lower temperature (e.g., 100-150 °C), hold for a

short period, and then ramp up to a higher temperature (e.g., 280-300 °C) at a rate of 10-

20 °C/min.

Carrier Gas: Helium is the most common carrier gas, with a constant flow rate of

approximately 1-1.5 mL/min.

MS Conditions:

Ionization: Electron Ionization (EI) at 70 eV.

Mass Analyzer: Quadrupole or ion trap.
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Scan Range: A mass-to-charge ratio (m/z) range of 40-550 amu is typically scanned to

detect the parent ion and characteristic fragment ions.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Sample Preparation: Similar to GC-MS, the sample is dissolved in a suitable solvent, often a

mixture of water and an organic solvent like methanol or acetonitrile compatible with the

mobile phase.

LC Conditions:

Column: A reverse-phase C18 column is commonly used for the separation of fentanyl and

its impurities.

Mobile Phase: A gradient elution is typically employed using a mixture of an aqueous

phase (e.g., water with 0.1% formic acid or ammonium formate) and an organic phase

(e.g., acetonitrile or methanol with 0.1% formic acid).

Flow Rate: Typical flow rates are in the range of 0.2-0.5 mL/min.

MS/MS Conditions:

Ionization: Electrospray Ionization (ESI) in positive ion mode.

Mass Analyzer: Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF or

Orbitrap).

Acquisition Mode: Multiple Reaction Monitoring (MRM) is often used for targeted analysis

of known impurities, providing high sensitivity and selectivity. Precursor and product ion

pairs are selected for 1-P-4-POP.

Mass Spectral Data
The mass spectrum of 1-Phenethyl-4-propionyloxypiperidine is characterized by specific

fragment ions that aid in its identification.
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Ion (m/z) Proposed Fragment Structure

261 [M]⁺ (Molecular Ion)

170 [M - C₆H₅CH₂CH₂]⁺

114 [M - C₆H₅CH₂CH₂ - C₃H₅O]⁺

91 [C₇H₇]⁺ (Tropylium ion from phenethyl group)

Metabolism and Pharmacology
Predicted Metabolic Pathways
There is currently no specific research on the metabolism of 1-Phenethyl-4-
propionyloxypiperidine. However, its metabolic fate can be predicted based on the known

metabolism of fentanyl and other structurally related piperidine derivatives.[4] The primary

metabolic pathways for fentanyl involve N-dealkylation and hydroxylation, catalyzed by

cytochrome P450 enzymes, particularly CYP3A4.[4]

Based on this, the predicted metabolic pathways for 1-P-4-POP would likely include:

Ester Hydrolysis: The propionyloxy group is susceptible to hydrolysis by esterases, which

would yield 1-phenethyl-4-piperidinol and propionic acid.

N-dealkylation: Cleavage of the phenethyl group from the piperidine nitrogen would result in

4-propionyloxypiperidine.

Hydroxylation: Hydroxylation could occur on the phenethyl group or the piperidine ring.

1-Phenethyl-4-propionyloxypiperidine

1-Phenethyl-4-piperidinol
+ Propionic Acid

Ester Hydrolysis

4-Propionyloxypiperidine

N-dealkylation

Hydroxylated Metabolites

Hydroxylation
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Predicted metabolic pathways of 1-P-4-POP.

Pharmacological Activity
Available data suggests that 1-Phenethyl-4-propionyloxypiperidine has negligible in vitro

activity at the µ-opioid receptor.[1][5][6][7] This is consistent with studies on other fentanyl

precursors and byproducts, which generally show very low opioid activity.[8] The high potency

of fentanyl is attributed to the specific arrangement of the N-phenethyl group and the N-

phenylpropanamide moiety on the 4-position of the piperidine ring. The replacement of the

anilido-propanamide group with a simple propionyloxy group in 1-P-4-POP significantly reduces

its affinity for the µ-opioid receptor.

Toxicology
The toxicological profile of 1-Phenethyl-4-propionyloxypiperidine has not been extensively

studied. Given its low affinity for the µ-opioid receptor, it is unlikely to contribute significantly to

the acute opioid toxicity seen with fentanyl overdose. However, the absence of opioid activity

does not preclude other potential toxic effects. The toxicity of many fentanyl synthesis

impurities remains largely unknown.[8] Further research is needed to evaluate the potential for

cardiotoxicity, neurotoxicity, or other adverse effects associated with chronic or high-dose

exposure to this and other fentanyl byproducts.

Forensic Significance
The primary forensic significance of 1-Phenethyl-4-propionyloxypiperidine lies in its role as a

chemical signature for illicit fentanyl synthesis.[9][10][11] Its detection in a seized drug sample

can provide valuable intelligence to law enforcement and forensic chemists.

Synthetic Route Indication: The presence of 1-P-4-POP, along with other characteristic

impurities, can help to identify the specific synthetic pathway used to produce the fentanyl,

such as the Siegfried or Janssen methods.[9][10] This information can be crucial for tracking

the origin of the drug and identifying clandestine laboratories.

Linking of Seizures: Consistent impurity profiles, including the presence and relative

abundance of 1-P-4-POP, can be used to link different drug seizures to a common

manufacturing source.[9]
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Monitoring of Illicit Production Trends: Changes in the types and prevalence of impurities

over time can indicate shifts in the precursors and synthetic methods used by clandestine

chemists, often in response to law enforcement interdiction and chemical control measures.

Prevalence in Seized Samples
While several studies have reported the detection of 1-Phenethyl-4-propionyloxypiperidine
in seized fentanyl samples, comprehensive quantitative data on its prevalence is limited.[12]

One study reported its presence in illicit fentanyl samples in Los Angeles between 2023 and

2025, with a positive correlation to fentanyl purity in samples containing other drugs.[12] More

systematic and large-scale quantitative studies are needed to establish typical concentration

ranges and the frequency of its occurrence.
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Forensic analysis workflow for a suspected fentanyl sample.

Conclusion
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1-Phenethyl-4-propionyloxypiperidine is a forensically significant byproduct of illicit fentanyl

synthesis. While it possesses negligible opioid activity and its toxicological profile is not well-

defined, its presence in seized drug samples provides crucial intelligence for law enforcement.

The characterization of 1-P-4-POP and other synthesis impurities allows for the determination

of the synthetic route, the linking of drug seizures, and the monitoring of trends in clandestine

drug manufacturing. Continued research into the formation, prevalence, and potential

toxicological effects of this and other fentanyl-related impurities is essential for a

comprehensive understanding of the illicit drug landscape and for developing effective

strategies to combat the opioid crisis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Phenethyl-4-ANPP: A Marginally Active Byproduct Suggesting a Switch in Illicit Fentanyl
Synthesis Routes - PubMed [pubmed.ncbi.nlm.nih.gov]

2. caymanchem.com [caymanchem.com]

3. 1-Phenethyl-4-propionyloxypiperidine | C16H23NO2 | CID 91725431 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Metabolic Pathways and Potencies of New Fentanyl Analogs - PMC
[pmc.ncbi.nlm.nih.gov]

5. Phenethyl-4-ANPP: A Marginally Active Byproduct Suggesting a Switch in Illicit Fentanyl
Synthesis Routes [ouci.dntb.gov.ua]

6. researchgate.net [researchgate.net]

7. Phenethyl-4-ANPP: A Marginally Active Byproduct Suggesting a Switch in Illicit Fentanyl
Synthesis Routes [cfsre.org]

8. cfsre.org [cfsre.org]

9. Profiling of illicit fentanyl using UHPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b16369352/docs?utm_src=pdf-body#forensic-significance-of-1-phenethyl-4-propionyloxypiperidine-an-in-depth-technical-guide
https://www.benchchem.com/product/b16369352?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/33822084/
https://pubmed.ncbi.nlm.nih.gov/33822084/
https://www.caymanchem.com/product/43464/1-phenethyl-4-propionyloxypiperidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenethyl-4-propionyloxypiperidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenethyl-4-propionyloxypiperidine
https://pmc.ncbi.nlm.nih.gov/articles/PMC6461066/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6461066/
https://ouci.dntb.gov.ua/works/9jXdAYp4/
https://ouci.dntb.gov.ua/works/9jXdAYp4/
https://www.researchgate.net/publication/350707054_Phenethyl-4-ANPP_A_Marginally_Active_Byproduct_Suggesting_a_Switch_in_Illicit_Fentanyl_Synthesis_Routes
https://www.cfsre.org/resources/publications/phenethyl-4-anpp-a-marginally-active-byproduct-suggesting-a-switch-in-illicit-fentanyl-synthesis-routes
https://www.cfsre.org/resources/publications/phenethyl-4-anpp-a-marginally-active-byproduct-suggesting-a-switch-in-illicit-fentanyl-synthesis-routes
https://www.cfsre.org/images/content/reports/drug_checking/Fentanyl_Purity_Potency_and_Synthesis_August_2022.pdf
https://pubmed.ncbi.nlm.nih.gov/22472077/
https://www.researchgate.net/publication/223984621_Profiling_of_illicit_fentanyl_using_UHPLC-MSMS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16369352?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. Organic impurity profiling of fentanyl samples associated with recent clandestine
laboratory methods - PubMed [pubmed.ncbi.nlm.nih.gov]

12. High Variation in Purity of Consumer-Level Illicit Fentanyl Samples in Los Angeles, 2023–
2025 - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Forensic Significance of 1-Phenethyl-4-
propionyloxypiperidine: An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b16369352/docs#forensic-significance-of-
1-phenethyl-4-propionyloxypiperidine-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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